Cas no 105334-60-9 (Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI))
105334-60-9 structure
Product Name:Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI)
CAS No:105334-60-9
MF:C10H19N3O5
MW:261.274962663651
CID:195808
PubChem ID:147082
Update Time:2025-04-19
Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI)
- 6-amino-2-[[2-(carboxymethylamino)-2-oxoethyl]amino]hexanoic acid
- N-(1-carboxy-5-aminopentyl)glycylglycine
- CA-Gly-gly
- N-(5-amino-1-carboxypentyl)glycylglycine
- N~2~-{2-[(Carboxymethyl)imino]-2-hydroxyethyl}lysine
- 105334-60-9
- DTXSID80909446
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- Inchi: 1S/C10H19N3O5/c11-4-2-1-3-7(10(17)18)12-5-8(14)13-6-9(15)16/h7,12H,1-6,11H2,(H,13,14)(H,15,16)(H,17,18)
- InChI Key: SNGNAQQWLNRXQD-UHFFFAOYSA-N
- SMILES: OC(C(CCCCN)NCC(NCC(=O)O)=O)=O
Computed Properties
- Exact Mass: 261.13257
- Monoisotopic Mass: 261.132471
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 142
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -6.1
Experimental Properties
- Density: 1.295
- Boiling Point: 585.5°Cat760mmHg
- Flash Point: 307.9°C
- Refractive Index: 1.529
- PSA: 141.75
- LogP: 0.29050
Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
105334-60-9 (Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI)) Related Products
- 1946-82-3(Na-Acetyl-L-Lysine)
- 3303-34-2(L-Alanyl-L-leucine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 869-19-2(Glycyl-L-leucine)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 19146-55-5(N-Acetyl-D-glutamic Acid)
- 19461-38-2(N-Glycyl-L-isoleucine)
- 13115-71-4(Glycyl-glutamine)
- 2490-97-3(Aceglutamide)
- 5817-08-3(2-Acetamidopentanedioic acid)
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